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Compound of Interest

Compound Name:
[1,1'-Biphenyl]-3,3',4,4'-

tetracarboxylic acid

Cat. No.: B1269303 Get Quote

An In-depth Technical Guide to [1,1'-Biphenyl]-3,3',4,4'-tetracarboxylic Acid and Its

Synonyms

This technical guide provides a comprehensive overview of [1,1'-Biphenyl]-3,3',4,4'-
tetracarboxylic acid, a key chemical intermediate. It is intended for researchers, scientists,

and professionals in drug development and materials science. This document details the

compound's synonyms, chemical and physical properties, and its primary application in the

synthesis of high-performance polyimides.

Nomenclature and Synonyms
[1,1'-Biphenyl]-3,3',4,4'-tetracarboxylic acid is known by several alternative names in

scientific literature and commercial applications. A comprehensive list of these synonyms is

provided below to aid in literature searches and material sourcing.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1269303?utm_src=pdf-interest
https://www.benchchem.com/product/b1269303?utm_src=pdf-body
https://www.benchchem.com/product/b1269303?utm_src=pdf-body
https://www.benchchem.com/product/b1269303?utm_src=pdf-body
https://www.benchchem.com/product/b1269303?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synonym Reference

3,3',4,4'-Biphenyltetracarboxylic acid [1][2]

4-(3,4-dicarboxyphenyl)phthalic Acid [1]

4,4'-Biphthalic acid [1]

3,4,3',4'-biphenyltetracarboxylic acid [1]

Biphenyl-3,3',4,4'-tetracarboxylicacid [1]

[1,1'-biphenyl]3,3',5,5'-tetracarboxylic acid [3]

p-Terphenyl-3,3'',5,5''-tetracarboxylic acid [3]

Chemical and Physical Properties
The intrinsic properties of [1,1'-Biphenyl]-3,3',4,4'-tetracarboxylic acid are critical for its

application. The following table summarizes its key quantitative data.
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Property Value Reference

Molecular Formula C₁₆H₁₀O₈ [1][3]

Molecular Weight 330.24 g/mol [1][2]

CAS Number 22803-05-0 [3]

Appearance Solid [1][4]

Purity 97% - 98% [1][4]

Melting Point 280 °C [4]

Boiling Point 673.3 °C at 760 mmHg [4]

InChI

InChI=1S/C16H10O8/c17-

13(18)9-3-1-7(5-

11(9)15(21)22)8-2-4-

10(14(19)20)12(6-

8)16(23)24/h1-6H,(H,17,18)

(H,19,20)(H,21,22)(H,23,24)

[1]

InChI Key
LFBALUPVVFCEPA-

UHFFFAOYSA-N
[1]

Primary Application: Polyimide Synthesis
[1,1'-Biphenyl]-3,3',4,4'-tetracarboxylic acid is a crucial precursor in the synthesis of high-

performance polyimides. These polymers are renowned for their exceptional thermal stability,

chemical resistance, and mechanical strength, making them indispensable in the aerospace

and microelectronics industries.[5] The tetracarboxylic acid is typically converted to its

dianhydride, 3,3',4,4'-biphenyltetracarboxylic dianhydride (BPDA), which then undergoes

polycondensation with a diamine.[6]

Logical Workflow: From Monomer to Polyimide
The following diagram illustrates the general workflow for the synthesis of polyimides using

[1,1'-Biphenyl]-3,3',4,4'-tetracarboxylic acid.
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Caption: General workflow for polyimide synthesis.

Experimental Protocols
Detailed experimental procedures are essential for the successful synthesis and application of

this compound. Below are protocols for the synthesis of the tetracarboxylic acid and its

subsequent conversion to the dianhydride, based on published methods.

Synthesis of [1,1'-Biphenyl]-3,3',4,4'-tetracarboxylic Acid
via Hydrolysis
This protocol is adapted from a patented process involving the hydrolysis of a

biphenyltetracarboxylic acid ester.[6]

Experimental Workflow
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in Chloroform
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Acidify filtrate with
concentrated HCl
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Dry in oven at 100 °C
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Caption: Workflow for the synthesis of the tetracarboxylic acid.
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Methodology:

A solution of biphenyltetramethyl ester in chloroform is prepared.

The solvent is removed, and a 20% aqueous solution of sodium hydroxide is added to the

residue.

The mixture is heated to reflux and maintained at this temperature for 4 hours.

After cooling, the solution is filtered.

The filtrate is acidified with concentrated hydrochloric acid, resulting in the formation of a

white precipitate.

The precipitate is collected by filtration, washed several times with water, and dried in an

oven at 100 °C to yield [1,1'-Biphenyl]-3,3',4,4'-tetracarboxylic acid.[6]

Synthesis of 3,3',4,4'-Biphenyltetracarboxylic
Dianhydride (BPDA)
The dianhydride is commonly synthesized from the corresponding tetracarboxylic acid through

dehydration.

Methodology:

[1,1'-Biphenyl]-3,3',4,4'-tetracarboxylic acid is heated or boiled with acetic anhydride.[6]

Alternatively, the tetracarboxylic acid can be placed in an oven and dried at 120 °C for 12

hours, followed by heating to approximately 250 °C for another 12 hours to induce

dehydration and form the dianhydride.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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